Cas no 2580226-73-7 (tert-butyl 3-iodo-4H,5H,6H-thieno2,3-cpyrrole-2-carboxylate)

• Product Name: tert-butyl 3-iodo-4H,5H,6H-thieno2,3-cpyrrole-2-carboxylate
• CAS No: 2580226-73-7
• MF: C₁₁H₁₄INO₂S
• MW: 351.203834056854
• CID: 5661906
• PubChem ID: 165889323
• Update Time: 2025-10-30

tert-butyl 3-iodo-4H,5H,6H-thieno2,3-cpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate
• 2580226-73-7
• EN300-27731755
• tert-butyl 3-iodo-4H,5H,6H-thieno2,3-cpyrrole-2-carboxylate

• Inchi： 1S/C11H14INO2S/c1-11(2,3)15-10(14)9-8(12)6-4-13-5-7(6)16-9/h13H,4-5H2,1-3H3
• InChI Key： QPXSPWBAACICMW-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC(C)(C)C)SC2CNCC=21

Computed Properties

• Exact Mass: 350.97900g/mol
• Monoisotopic Mass: 350.97900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.6Ų

Additional information on tert-butyl 3-iodo-4H,5H,6H-thieno2,3-cpyrrole-2-carboxylate

tert-butyl 3-iodo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-iodo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate, identified by the CAS number 2580226-73-7, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thienopyrroles, which are heterocyclic compounds combining thiophene and pyrrole moieties. The presence of the tert-butyl group and the iodo substituent introduces unique electronic and steric properties that make this compound particularly interesting for researchers.

The structure of tert-butyl 3-iodo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate is characterized by a fused thiophene-pyrrole ring system. The thiophene moiety contributes aromaticity and electron-withdrawing effects, while the pyrrole ring introduces conjugation and potential for redox activity. The tert-butyl group at the 2-position of the pyrrole ring provides steric bulk, which can influence the molecule's reactivity and solubility. The iodo substituent at the 3-position introduces a strong electron-withdrawing effect and serves as a potential site for further functionalization through nucleophilic substitution or coupling reactions.

Recent studies have highlighted the importance of thienopyrroles in organic electronics. For instance, researchers have explored their use in organic field-effect transistors (OFETs) due to their high charge carrier mobility and stability under ambient conditions. The CAS number 2580226-73-7 compound has been found to exhibit excellent semiconducting properties when incorporated into thin-film devices. This makes it a promising candidate for applications in flexible electronics and optoelectronic devices.

In addition to its electronic properties, tert-butyl 3-iodo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate has shown potential in medicinal chemistry. Its unique structure allows for interactions with biological systems through various mechanisms. For example, studies have demonstrated that this compound can act as a modulator of ion channels, making it a valuable tool in drug discovery efforts targeting neurological disorders.

The synthesis of this compound typically involves multi-step organic reactions. A common approach includes the formation of the thienopyrrole core through cyclization reactions followed by functionalization with the tert-butyl and iodo groups. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better control over stereochemistry.

From an environmental perspective, understanding the degradation pathways of compounds like tert-butyl 3-iodo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate is crucial for assessing their environmental impact. Research has shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, the CAS number 2580226-73-7 compound represents a versatile building block with applications spanning organic electronics, medicinal chemistry, and materials science. Its unique structure and reactivity make it a subject of ongoing research interest. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.